Cas no 1805448-38-7 (2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine
• CAS No: 1805448-38-7
• MF: C₈H₄Br₂F₅N
• MW: 368.924077987671
• CID: 4863705
• Update Time: 2025-05-21

2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4Br2F5N/c9-2-4-3(7(11)12)1-5(8(13,14)15)16-6(4)10/h1,7H,2H2
• InChI Key： HVFSLWIGMYHYAM-UHFFFAOYSA-N
• SMILES： BrC1=C(CBr)C(C(F)F)=CC(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 4
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine

2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine

The compound 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine, with the CAS number 1805448-38-7, is a highly substituted pyridine derivative that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its complex structure, featuring multiple halogen substituents, including bromine and fluorine atoms, which contribute to its unique chemical properties. The presence of these halogens not only enhances the compound's stability but also imparts it with distinctive electronic and optical characteristics, making it a valuable material for various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have demonstrated that the compound exhibits exceptional photoluminescence properties, which can be tailored for applications such as light-emitting diodes (LEDs) and solar cells. The bromine and fluorine substituents play a crucial role in modulating the compound's electronic structure, enabling fine-tuned control over its emission spectra. This makes it a promising candidate for next-generation lighting and energy-harvesting technologies.

In addition to its optoelectronic applications, 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine has also been explored for its potential in catalysis. The compound's ability to act as a Lewis acid has been leveraged in various organocatalytic reactions, where it facilitates the formation of complex organic molecules with high efficiency. Its brominated structure provides a unique combination of acidity and nucleophilicity, making it an effective catalyst for a wide range of transformations, including alkylation, acylation, and cycloaddition reactions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the bromination of intermediate pyridine derivatives and subsequent fluorination reactions to introduce the trifluoromethyl group. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, making large-scale production more feasible.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that under controlled conditions, the compound exhibits moderate biodegradation rates, suggesting that it can be safely integrated into industrial processes without posing significant risks to ecosystems. However, further research is needed to fully understand its long-term environmental effects.

In conclusion, 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical properties, derived from its halogenated structure, position it as a key player in the development of advanced technologies. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in shaping the future of materials science and organic chemistry.